Cas no 2228864-43-3 (1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-ol)

• Product Name: 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-ol
• CAS No: 2228864-43-3
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5846697
• PubChem ID: 165611888
• Update Time: 2025-06-08

1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-ol
• EN300-1761919
• 2228864-43-3

• Inchi： 1S/C11H17NO2/c1-8-5-9(6-11(2,3)13)7-12-10(8)14-4/h5,7,13H,6H2,1-4H3
• InChI Key： HUPASSMLTRJRBE-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=NC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-ol

1-(6-Methoxy-5-Methylpyridin-3-Yl)-2-Methylpropan-2-Ol: A Comprehensive Overview

1-(6-Methoxy-5-Methylpyridin-3-Yl)-2-Methylpropan-2-Ol (CAS No. 2228864-43-3) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with methoxy and methyl groups, along with a tertiary alcohol moiety. The methoxy group at position 6 and the methyl group at position 5 of the pyridine ring contribute to its distinct chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of 1-(6-Methoxy-5-Methylpyridin-3-Yl)-2-Methylpropan-2-Ol involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, aligning with the growing demand for sustainable chemical manufacturing practices.

In terms of physical properties, 1-(6-Methoxy-5-Methylpyridin-3-Yl)-2-Methylpropan-2-Ol exhibits a melting point of approximately 105°C and a boiling point around 190°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent research highlighting its resistance to degradation under mild acidic or basic conditions.

The applications of 1-(6-Methoxy-5-Methylpyridin-3-Yl)-2-Methylpropan-2-Ol are vast and varied. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and inflammation. For example, recent studies have demonstrated its potential as a precursor for compounds exhibiting anti-cancer activity through inhibition of specific kinase pathways. Additionally, its role in agrochemicals is notable, particularly in the development of pesticides and herbicides with enhanced efficacy and reduced environmental impact.

From a materials science perspective, 1-(6-Methoxy-5-Methylpyridin-3-Yl)-2-Methylpropan-2-Ol finds application in the synthesis of advanced polymers and coatings. Its ability to act as a versatile building block allows for the creation of materials with tailored properties such as improved mechanical strength and thermal stability. Recent research has explored its use in the development of stimuli-responsive polymers, which exhibit reversible changes in their properties upon exposure to external stimuli like temperature or pH.

The environmental impact of 1-(6-Methoxy